5-fluoro-3-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine

• IUPAC Name: 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-(5-fluoro-3-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C14H13FN2OS/c1-9-6-11(15)7-16-13(9)14(18)17-4-2-12-10(8-17)3-5-19-12/h3,5-7H,2,4,8H2,1H3
• InChI Key: PHLGEMSGEYKGNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C(=O)N2CCC3=C(C2)C=CS3)F
• Molecular Formula: C14H13FN2OS
• Molecular Weight: 276.33 g/mol

Description

Synthesis Analysis

Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Molecular Structure Analysis

The molecular structure of “5-fluoro-3-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine” consists of a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom at one position. The compound also contains a pyridine ring, which is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

Thiophene-based analogs have been synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Future Directions

Thiophene and its substituted derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry. Therefore, the synthesis and investigation of new structural prototypes of thiophene derivatives, such as “5-fluoro-3-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine”, with more effective pharmacological activity is a promising direction for future research.